Phenol, 2-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-5-yl]-

• IUPAC Name: 2-[5-(4-methoxyphenyl)-2-phenylpyrazol-3-yl]phenol
• InChI: InChI=1S/C22H18N2O2/c1-26-18-13-11-16(12-14-18)20-15-21(19-9-5-6-10-22(19)25)24(23-20)17-7-3-2-4-8-17/h2-15,25H,1H3
• InChI Key: KUMKGDOBKNOWCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=C2)C3=CC=CC=C3O)C4=CC=CC=C4
• Molecular Formula: C22H18N2O2
• DSSTOX Substance ID: DTXSID00786938
• Molecular Weight: 342.4 g/mol
• CAS RN: 40277-72-3

Description

2-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-5-yl]-phenol , also known as Mequinol , is an organic compound with the chemical formula C₇H₈O₂ . It is a phenol derivative, featuring a methoxy group (–OCH₃) in the para position of the phenolic ring. Mequinol exists as a colorless solid and finds applications in both dermatology and organic chemistry.

Synthesis Analysis

In organic chemistry, 4-methoxyphenol (Mequinol) serves as a polymerization inhibitor, particularly in processes involving acrylates or styrene monomers. It can be synthesized from p-benzoquinone and methanol via a free radical reaction. The exact synthetic pathways and conditions may vary depending on the specific application.

Molecular Structure Analysis

   CH3     | C6H4-O-CH3     |    OH 

Mechanism of Action

In dermatology, Mequinol serves as an active ingredient in topical drugs used for skin depigmentation . It is often combined with tretinoin, a topical retinoid. The common formulation includes an ethanolic solution containing 2% Mequinol and 0.01% tretinoin by mass. Dermatologists prescribe this combination to treat conditions like liver spots (solar lentigines). Additionally, lower dosages of Mequinol have been used alongside Q-switched lasers to depigment skin in patients with disseminated idiopathic vitiligo .

Safety and Hazards

The U.S. National Institute for Occupational Safety and Health (NIOSH) recommends a maximum exposure limit of 5 mg/m³ over an 8-hour workday for Mequinol. As with any chemical, proper handling, storage, and protective measures are essential.

Future Directions

: Stiefel Laboratories, Inc. “Full Prescribing Information” (PDF). US Food and Drug Administration. Retrieved 2 January 2015. : Komen L, Zwertbroek L, Burger SJ, van der Veen JP, de Rie MA, Wolkerstorfer A (December 2013). “Q-switched laser depigmentation in vitiligo, most effective in active disease”. The British Journal of Dermatology. 169 (6): 1246–51. doi:10.1111/bjd.12571. PMID 23909405. S2CID 43542975.